N-(5-((3-fluorobenzyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide

• IUPAC Name: N-[5-[(3-fluorophenyl)methylsulfonyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C18H16FN5O3S2/c19-13-3-1-2-12(8-13)11-29(26,27)24-7-4-14-16(10-24)28-18(22-14)23-17(25)15-9-20-5-6-21-15/h1-3,5-6,8-9H,4,7,10-11H2,(H,22,23,25)
• InChI Key: FZORZKOADRFZHH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(S2)NC(=O)C3=NC=CN=C3)S(=O)(=O)CC4=CC(=CC=C4)F
• Molecular Formula: C18H16FN5O3S2
• Molecular Weight: 433.5 g/mol

Description

N-(5-((3-fluorobenzyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C18H16FN5O3S2 and its molecular weight is 433.48. The purity is usually 95%.
BenchChem offers high-quality N-(5-((3-fluorobenzyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-((3-fluorobenzyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Novel Synthesis Approaches for Heterocyclic Compounds : Research has focused on developing novel synthetic pathways to create heterocyclic compounds using different starting materials. These methodologies aim to expand the toolkit for producing compounds with potential therapeutic applications, such as antimicrobial, antifungal, and antitumor activities. Some studies have detailed the synthesis of substituted pyrazoles, pyridines, and triazoles starting from different enaminones or sulfonylamino derivatives, showcasing the versatility of these approaches in yielding biologically active compounds (Elgemeie et al., 2017), (Hassan et al., 2014).

• Antimicrobial and Antitumor Properties : Several synthesized compounds have been evaluated for their antimicrobial and antitumor properties, showing promising results against various bacterial strains and cancer cell lines. This includes the investigation into novel 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones for their antimicrobial activities, as well as exploring the cytotoxic effects of certain compounds against human breast and liver carcinoma cell lines (Riyadh, S., 2011), (Kelley et al., 1995).

• Cardiovascular and Antihypertensive Activities : The synthesis of 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems has revealed compounds with significant coronary vasodilating and antihypertensive activities, demonstrating the potential for developing new cardiovascular drugs (Sato et al., 1980).

• Herbicidal Activity : Some synthesized N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds have shown excellent herbicidal activity on a broad spectrum of vegetation, indicating potential applications in agricultural sciences (Moran, M., 2003).

• Anti-Influenza Virus Activity : The synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles has been explored, with some compounds exhibiting significant antiviral activities against the bird flu influenza (H5N1) virus, underscoring the importance of heterocyclic compounds in the development of antiviral drugs (Hebishy et al., 2020).